Cas no 897461-66-4 (2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one)

• Product Name: 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one
• CAS No: 897461-66-4
• MF: C₂₄H₂₃N₃O₂S
• MW: 417.523324251175
• CID: 5481542
• Update Time: 2025-07-08

2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-1-(2-methyl-2,3-dihydroindol-1-yl)ethanone
• 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one

• Inchi： 1S/C24H23N3O2S/c1-3-29-19-10-8-17(9-11-19)20-13-27-22(15-30-24(27)25-20)23(28)14-26-16(2)12-18-6-4-5-7-21(18)26/h4-11,13,15-16H,3,12,14H2,1-2H3
• InChI Key： AFIPSJRDRKOECJ-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CC1C)C(=O)C1=CSC2=NC(C3=CC=C(OCC)C=C3)=CN21

Computed Properties

• Exact Mass: 417.151
• Monoisotopic Mass: 417.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one

Comprehensive Overview of 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one (CAS No. 897461-66-4)

The compound 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one (CAS No. 897461-66-4) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research and material science. This article delves into the chemical properties, synthesis methods, applications, and market trends associated with this compound, providing a thorough understanding for researchers and industry professionals.

From a structural perspective, 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one combines multiple heterocyclic moieties, including an imidazo[2,1-b][1,3]thiazole core and a 2,3-dihydro-1H-indole unit. These structural elements contribute to its potential biological activity and make it an interesting target for drug discovery programs. The presence of the 4-ethoxyphenyl group adds further complexity to its pharmacological profile, as this substituent is known to influence both solubility and receptor binding characteristics.

Recent studies have explored the potential of CAS No. 897461-66-4 in various therapeutic areas, particularly in neurological disorders and inflammatory conditions. The compound's ability to interact with specific biological targets has made it a subject of interest for researchers investigating novel treatment approaches. Its structural similarity to known bioactive molecules suggests potential applications in developing new classes of pharmaceutical agents, though extensive clinical studies would be required to validate these possibilities.

In the field of material science, 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one has shown promise due to its unique electronic properties. The conjugated system within its molecular structure makes it potentially useful in organic electronic applications, such as organic light-emitting diodes (OLEDs) or photovoltaic devices. Researchers are particularly interested in how modifications to its structure might tune these electronic properties for specific applications.

The synthesis of CAS No. 897461-66-4 typically involves multi-step organic transformations, with careful control of reaction conditions being crucial for obtaining high yields and purity. Modern synthetic approaches often employ catalytic methods to improve efficiency and reduce environmental impact, aligning with current trends in green chemistry. The compound's complex structure presents both challenges and opportunities for synthetic chemists working on methodology development.

From a commercial perspective, the demand for specialized heterocyclic compounds like 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel chemical entities for drug development programs, driving growth in this market segment. The compound's unique structural features make it particularly valuable for medicinal chemistry applications where molecular diversity is crucial.

Quality control and analytical characterization of CAS No. 897461-66-4 present specific challenges due to its complex structure. Advanced analytical techniques such as high-resolution mass spectrometry, nuclear magnetic resonance spectroscopy, and X-ray crystallography are typically employed to confirm its identity and purity. These characterization methods are essential for ensuring the compound meets the stringent requirements of pharmaceutical research and other high-value applications.

Storage and handling recommendations for 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one generally follow standard protocols for organic compounds of similar stability. While specific stability data may vary depending on formulation and environmental conditions, proper storage in controlled environments helps maintain its chemical integrity over extended periods. Researchers should consult material safety data sheets and conduct appropriate stability studies for their specific applications.

The future outlook for CAS No. 897461-66-4 appears promising, with ongoing research exploring its potential in various fields. As synthetic methodologies continue to advance and our understanding of structure-activity relationships improves, this compound may find broader applications in both pharmaceutical and material science domains. Its unique combination of structural features positions it as a valuable building block for further chemical innovation.

For researchers interested in working with 2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-1-(2-methyl-2,3-dihydro-1H-indol-1-yl)ethan-1-one, it's important to stay updated on the latest developments in its chemistry and applications. Regular literature reviews and patent searches can provide valuable insights into emerging uses and synthetic improvements. Collaboration between synthetic chemists, material scientists, and pharmacologists will likely be key to unlocking the full potential of this interesting compound.